Cas no 122059-35-2 (Ethyl 2-(1-benzylpiperidin-2-yl)acetate)
Ethyl 2-(1-benzylpiperidin-2-yl)acetate is a versatile intermediate in organic synthesis, particularly valued for its piperidine backbone and ester functionality. The compound's structure, featuring a benzyl-substituted nitrogen and an ethyl acetate side chain, makes it useful in the preparation of pharmacologically active molecules, including potential CNS-targeting agents. Its synthetic flexibility allows for further functionalization, enabling applications in medicinal chemistry and drug discovery. The ester group facilitates hydrolysis or transesterification, while the benzylpiperidine moiety offers opportunities for N-debenzylation or additional modifications. This compound is typically handled under standard laboratory conditions, with purity and stability being key considerations for reproducible results in downstream reactions.
122059-35-2 structure
Product Name:Ethyl 2-(1-benzylpiperidin-2-yl)acetate
CAS No:122059-35-2
MF:C16H23NO2
MW:261.35932469368
MDL:MFCD13191629
CID:1056252
PubChem ID:10890656
Update Time:2025-05-28
Ethyl 2-(1-benzylpiperidin-2-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-(1-benzylpiperidin-2-yl)acetate
- 1-(phenylmethyl)-2-Piperidineacetic acid ethyl ester
- Ethyl 1-Benzyl-2-piperidineacetate
- ethyl N-benzyl homopipecolate
- SY006980
- BS-21244
- 2-Piperidineacetic acid, 1-(phenylmethyl)-, ethyl ester
- MFCD13191629
- AKOS015950560
- A891227
- DTXSID80447358
- Ethyl2-(1-benzylpiperidin-2-yl)acetate
- AC3246
- 122059-35-2
- CS-0207988
- DB-062007
- SB43232
-
- MDL： MFCD13191629
- Inchi： 1S/C16H23NO2/c1-2-19-16(18)12-15-10-6-7-11-17(15)13-14-8-4-3-5-9-14/h3-5,8-9,15H,2,6-7,10-13H2,1H3
- InChI Key： TUKGCVNJUUPUEN-UHFFFAOYSA-N
- SMILES： O(CC)C(CC1CCCCN1CC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 261.17300
- Monoisotopic Mass: 261.172878976g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Boiling Point: 342.1℃/760mmHg
- Flash Point: 113.4±9.6 °C
- Refractive Index: 1.521
- PSA: 29.54000
- LogP: 2.93220
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
Ethyl 2-(1-benzylpiperidin-2-yl)acetate Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Ethyl 2-(1-benzylpiperidin-2-yl)acetate Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethyl 2-(1-benzylpiperidin-2-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A129003592-5g |
Ethyl 2-(1-benzylpiperidin-2-yl)acetate |
122059-35-2 | 95% | 5g |
$400.00 | 2023-09-03 | |
| Chemenu | CM180837-5g |
Ethyl 2-(1-benzylpiperidin-2-yl)acetate |
122059-35-2 | 95% | 5g |
$311 | 2021-08-05 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY006980-5g |
Ethyl 1-Benzyl-2-piperidineacetate |
122059-35-2 | ≥95% | 5g |
¥6950.00 | 2024-07-09 | |
| Chemenu | CM180837-250mg |
Ethyl 2-(1-benzylpiperidin-2-yl)acetate |
122059-35-2 | 95% | 250mg |
$120 | 2023-01-10 | |
| Chemenu | CM180837-1g |
Ethyl 2-(1-benzylpiperidin-2-yl)acetate |
122059-35-2 | 95% | 1g |
$299 | 2023-01-10 | |
| Chemenu | CM180837-5g |
Ethyl 2-(1-benzylpiperidin-2-yl)acetate |
122059-35-2 | 95% | 5g |
$929 | 2023-01-10 | |
| eNovation Chemicals LLC | K90721-5g |
Ethyl 1-Benzyl-2-piperidineacetate |
122059-35-2 | 95% | 5g |
$825 | 2024-07-20 | |
| Ambeed | A845051-1g |
Ethyl 2-(1-benzylpiperidin-2-yl)acetate |
122059-35-2 | 98% | 1g |
$781.0 | 2024-04-25 | |
| A2B Chem LLC | AA55150-250mg |
Ethyl 1-benzyl-2-piperidineacetate |
122059-35-2 | 95% | 250mg |
$249.00 | 2024-04-20 | |
| A2B Chem LLC | AA55150-1g |
Ethyl 1-benzyl-2-piperidineacetate |
122059-35-2 | 95% | 1g |
$608.00 | 2024-04-20 |
Ethyl 2-(1-benzylpiperidin-2-yl)acetate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:122059-35-2)Ethyl 2-(1-benzylpiperidin-2-yl)acetate
Order Number:A891227
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:35
Price ($):703.0
Email:sales@amadischem.com
Ethyl 2-(1-benzylpiperidin-2-yl)acetate Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:122059-35-2)Ethyl 2-(1-benzylpiperidin-2-yl)acetate
Purity:99%
Quantity:1g
Price ($):703.0